Cas no 5836-66-8 (Propane, 1,2-dibromo-3-methoxy-)

• Product Name: Propane, 1,2-dibromo-3-methoxy-
• CAS No: 5836-66-8
• MF: C₄H₈Br₂O
• MW: 231.91372013092
• CID: 1610318
• PubChem ID: 13108534
• Update Time: 2025-04-21

Propane, 1,2-dibromo-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Propane, 1,2-dibromo-3-methoxy-
• 1,2-dibromo-3-methoxypropane
• 2,3-Dibromopropylmethyl ether
• DTXSID00518458
• SCHEMBL13438229
• 5836-66-8
• DB-313028
• 1,2-dibromo-3-methoxy-propane

• Inchi： 1S/C4H8Br2O/c1-7-3-4(6)2-5/h4H,2-3H2,1H3
• InChI Key： MDLYUXGUUJFBCA-UHFFFAOYSA-N
• SMILES： BrC(CBr)COC

Computed Properties

• Exact Mass: 229.89414
• Monoisotopic Mass: 229.89419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 40.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.8320
• Boiling Point: 185°C (rough estimate)
• Refractive Index: 1.5123 (estimate)
• PSA: 9.23